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Compound of Interest

Compound Name: LL-37 FK-13 Trifluoroacetate

CAS No.: 717919-68-1

Cat. No.: B6295434

Get Quote

Target Audience: Researchers, biophysicists, and drug development professionals. Focus:

Structural characterization, membrane-mimetic interactions, and self-validating experimental

workflows.

Biological Context & Mechanistic Principles
FK-13 (sequence: FKRIVQRIKDFLR) is a 13-amino-acid truncated derivative of the human

cathelicidin antimicrobial peptide LL-37, corresponding to residues 17–29[1]. Despite its short

length, FK-13 retains the core structural and functional properties of the parent peptide and has

been identified as the minimal active sequence required for potent microbicidal and anti-HIV

activity[2].

The microbicidal efficacy of FK-13 is intrinsically linked to its structural plasticity. In aqueous

environments (e.g., physiological buffers), FK-13 lacks a defined secondary structure, existing

primarily as a disordered random coil[3]. However, its highly cationic and amphipathic nature

drives electrostatic attraction toward anionic bacterial membranes. Upon membrane insertion,
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hydrophobic partitioning forces a rapid conformational shift, causing the peptide to fold into a

highly ordered, amphipathic α-helix[4].

Far-UV Circular Dichroism (CD) spectroscopy (190–260 nm) is the gold standard for

quantifying this structural transition. By measuring the differential absorption of left and right

circularly polarized light, CD provides a highly sensitive, real-time readout of the peptide's

helical propensity in various solvent environments.
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Mechanistic pathway of FK-13 structural transition and membrane permeabilization.

Experimental Design & Workflow
To accurately capture the structural dynamics of FK-13, the experimental design must contrast

an aqueous baseline against a membrane-mimetic environment. Sodium Dodecyl Sulfate

(SDS) micelles are universally employed as they effectively mimic the anionic lipid surface of

bacterial membranes[4].
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1. Peptide & Solvent Prep
(Aqueous vs. Membrane Mimetic)

2. Baseline Correction
(Buffer/Micelle Background)

3. Far-UV CD Spectral Acquisition
(190 nm - 260 nm)

4. Data Conversion
(Ellipticity to MRE)

5. Secondary Structure Deconvolution
(Helicity % Calculation)
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Workflow for CD spectroscopy analysis of FK-13 peptide structure.

Materials and Reagents
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FK-13 Peptide: Synthesized to >95% purity. Expert Insight: Ensure the C-terminus is

amidated (

). Amidation removes the negative charge of the terminal carboxyl group, increasing the net
positive charge and stabilizing the α-helical dipole moment, which is critical for mimicking the
native internal sequence of LL-37[3].

Aqueous Buffer: 10 mM Phosphate Buffer (PB), pH 7.4. (Avoid NaCl or PBS if possible, as

high chloride ion concentrations absorb strongly below 200 nm, masking the 192 nm helical

peak).

Membrane Mimetic: 60 mM Sodium Dodecyl Sulfate (SDS) in 10 mM PB.

Cuvette: 1 mm pathlength quartz cuvette.

Step-by-Step Protocol & Causal Insights
Step 1: Precise Sample Preparation

Prepare a stock solution of FK-13 in ultra-pure water.

Causality Check: Because FK-13 lacks Tryptophan or Tyrosine, standard UV absorbance at

280 nm cannot be used to determine concentration. You must determine the exact peptide

concentration via Quantitative Amino Acid Analysis (AAA) or precise microbalance weighing

of the lyophilized powder (accounting for TFA salt weight). Inaccurate concentration directly

invalidates downstream Mean Residue Ellipticity (MRE) calculations.

Dilute the peptide to a final working concentration of 50 µM to 100 µM in both 10 mM PB

(aqueous state) and 60 mM SDS (membrane-mimetic state).

Causality Check: Why 60 mM SDS? The Critical Micelle Concentration (CMC) of SDS in

water is ~8.2 mM. Using 60 mM ensures the complete formation of stable micelles required

to trigger the peptide's structural transition[4].

Step 2: Instrument Setup & Self-Validation
Turn on the CD spectropolarimeter (e.g., Jasco J-815) and purge the optics with high-purity

Nitrogen gas (
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) at 3–5 L/min for at least 15 minutes before lamp ignition.

Causality Check:

purging displaces Oxygen, preventing the formation of UV-absorbing Ozone (

) which degrades the optics and destroys signal-to-noise ratios below 200 nm.

Set acquisition parameters:

Wavelength range: 260 nm to 190 nm.

Data pitch: 0.5 nm.

Scanning speed: 50 nm/min.

Accumulations: 3 to 5 scans (averaged to reduce random noise).

Step 3: Baseline Correction & Spectral Acquisition
Load the 1 mm quartz cuvette with the blank solvent (10 mM PB or 60 mM SDS without

peptide).

Acquire the baseline spectrum. Self-Validating Step: Monitor the High Tension (HT) voltage

or Photomultiplier Tube (PMT) voltage during the blank run. If the HT voltage exceeds 600V

at 190 nm, the solvent is absorbing too much light. The data will be artifactual. If this occurs,

reduce the pathlength to 0.5 mm or dilute the buffer.

Empty the cuvette, dry it gently with

, and load the FK-13 sample. Acquire the sample spectrum.

Subtract the corresponding baseline from the sample spectrum.

Step 4: Data Processing (Conversion to MRE)
Raw ellipticity (

, in millidegrees) is dependent on instrument parameters and sample concentration. To
standardize the data for comparison against full-length LL-37, convert the raw data to Mean
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Residue Ellipticity (MRE,

) using the formula:

= observed ellipticity (mdeg)

= molar concentration of the peptide (mol/L)

= pathlength of the cuvette (cm) (e.g., 0.1 cm for a 1 mm cuvette)

= number of amino acid residues (13 for FK-13)

Data Presentation & Expected Outcomes
Once converted to MRE, the secondary structure can be visually and quantitatively assessed.

An α-helical conformation is characterized by two negative minima at 208 nm (

transition) and 222 nm (

transition), and a strong positive maximum at 192 nm. A random coil exhibits a single negative
minimum near 200 nm[4].

Table 1: Expected CD Spectral Signatures for FK-13

Solvent
Environment

Dominant Peptide
State

Key CD Spectral
Signatures

Estimated Helicity
(%)

10 mM PB (pH 7.4) Random Coil
Strong minimum at

~200 nm
< 10%

60 mM SDS Micelles Amphipathic α-Helix

Minima at 208 nm &

222 nm; Max at 192

nm

65% – 85%

50% TFE / Water* Amphipathic α-Helix

Minima at 208 nm &

222 nm; Max at 192

nm

70% – 90%

*Trifluoroethanol (TFE) is an alternative co-solvent that lowers the dielectric constant of the

solution, artificially stabilizing intramolecular hydrogen bonds to reveal the maximum helical

propensity of the peptide.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.mdpi.com/1424-8247/14/12/1245
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6295434?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Source: nih.
Source: nih.
Source: nih.
Source: mdpi.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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